Cas no 338778-00-0 (7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine)

• Product Name: 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine
• CAS No: 338778-00-0
• MF: C₁₄H₁₂ClNO₂S₂
• MW: 325.83358001709
• CID: 5165683
• Update Time: 2026-03-04

7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOTHIAZINE
• 4-(benzenesulfonyl)-7-chloro-3,4-dihydro-2H-1,4-benzothiazine
• 2H-1,4-Benzothiazine, 7-chloro-3,4-dihydro-4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)-7-chloro-2,3-dihydro-1,4-benzothiazine
• Oprea1_442055
• 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine

• Inchi： 1S/C14H12ClNO2S2/c15-11-6-7-13-14(10-11)19-9-8-16(13)20(17,18)12-4-2-1-3-5-12/h1-7,10H,8-9H2
• InChI Key： MWSHJVNHLYVIPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SCCN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 431
• XLogP3: 3.5
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine

7-Chloro-4-(Phenylsulfonyl)-3,4-Dihydro-2H-1,4-Benzothiazine: A Comprehensive Overview

7-Chloro-4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 338778-00-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine make it a valuable candidate for further investigation and development.

The chemical structure of 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine is characterized by a benzothiazine core with a chloro substituent at the 7-position and a phenylsulfonyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro substituent can influence the compound's lipophilicity and metabolic stability, while the phenylsulfonyl group can enhance its reactivity and binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine has also shown promise in neuroprotective studies. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new possibilities for the use of 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its metabolic stability and low toxicity further support its potential as a drug candidate. However, more extensive preclinical studies are needed to fully evaluate its safety and efficacy before advancing to clinical trials.

The synthetic route for preparing 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the benzothiazine core through a condensation reaction followed by functionalization with the chloro and phenylsulfonyl groups. Optimizing these synthetic steps is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 7-chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 338778-00-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.